Cas no 76946-10-6 ((2S)-hept-3-en-2-ol)

• Product Name: (2S)-hept-3-en-2-ol
• CAS No: 76946-10-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 1782970
• PubChem ID: 12559722
• Update Time: 2025-06-10

(2S)-hept-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hepten-2-ol, (S)-
• (2S)-hept-3-en-2-ol
• BOEWENCXVIMZRU-XPPMVYLVSA-N
• EN300-1841172
• 76946-10-6

• Inchi： 1S/C7H14O/c1-3-4-5-6-7(2)8/h5-8H,3-4H2,1-2H3/b6-5+/t7-/m0/s1
• InChI Key： BOEWENCXVIMZRU-XPPMVYLVSA-N
• SMILES： O[C@@H](C)/C=C/CCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2S)-hept-3-en-2-ol

Introduction to (2S)-hept-3-en-2-ol (CAS No. 76946-10-6)

(2S)-hept-3-en-2-ol, with the chemical name (S)-3-hepten-2-ol, is a significant chiral compound that has garnered considerable attention in the field of pharmaceutical chemistry and biochemical research. This enantiomer, specifically the (S)-configuration, plays a pivotal role in the synthesis of various biologically active molecules, particularly in drug development. The compound’s unique stereochemistry and its derivatives have been extensively studied for their potential therapeutic applications.

The molecular structure of (2S)-hept-3-en-2-ol consists of a seven-carbon chain with a double bond at the third carbon and an hydroxyl group at the second carbon, arranged in an (S) configuration. This specific arrangement imparts unique physicochemical properties that make it a valuable intermediate in organic synthesis. The compound’s solubility, reactivity, and stereochemical stability are key factors that contribute to its utility in synthetic pathways.

In recent years, (2S)-hept-3-en-2-ol has been explored as a building block in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. Its chiral center allows for the creation of enantiomerically pure compounds, which are often required for optimal biological activity. For instance, derivatives of (2S)-hept-3-en-2-ol have been investigated for their potential roles in anti-inflammatory, analgesic, and even anticancer therapies.

One of the most notable applications of (2S)-hept-3-en-2-ol is in the synthesis of non-proteinogenic amino acids. These modified amino acids can be incorporated into peptides and proteins to modify their biological properties. Such modifications have been shown to enhance drug stability, improve bioavailability, and target specific biological pathways more effectively. The (S)-configuration of (2S)-hept-3-en-2-ol is particularly important in these applications due to its ability to interact selectively with biological targets.

Recent research has also highlighted the role of (2S)-hept-3-en-2-ol in the development of chiral catalysts and ligands. These catalysts are essential in asymmetric synthesis, where they facilitate the formation of enantiomerically pure compounds under mild conditions. The use of (2S)-hept-3-en-2-ol as a ligand or chiral auxiliary has led to more efficient and sustainable synthetic routes for a variety of pharmaceutical intermediates.

The chemical reactivity of (2S)-hept-3-en-2-ol allows it to participate in various organic transformations, including oxidation, reduction, and esterification reactions. These reactions are crucial for constructing complex molecular architectures necessary for drug discovery. For example, oxidation products of (2S)-hept-3-en-2-ol have been studied for their potential as intermediates in the synthesis of β-lactam antibiotics and other bioactive heterocycles.

In addition to its pharmaceutical applications, (2S)-hept-3-en-2-ol has found utility in materials science and industrial chemistry. Its derivatives have been used as monomers or additives in polymer synthesis, where they contribute to improved material properties such as flexibility and thermal stability. The compound’s ability to undergo polymerization reactions makes it a valuable component in developing advanced materials with tailored characteristics.

The synthesis of (2S)-hept-3-en-2-ol typically involves stereoselective methods to ensure high enantiomeric purity. Techniques such as enzymatic resolution or chiral auxiliary-assisted synthesis are commonly employed. These methods not only ensure high yields but also minimize unwanted byproducts, making them environmentally friendly and economically viable for industrial-scale production.

From a regulatory perspective, (2S)-hept-3-en-2-oledoes not fall under any restricted categories, making it readily available for research and commercial use without stringent regulatory hurdles. This accessibility has facilitated its widespread adoption in academic laboratories and pharmaceutical companies worldwide.

The future prospects of (2S)-hept-3-en-olederivatives continue to expand with ongoing research into novel therapeutic agents and advanced materials. As synthetic methodologies evolve, the potential applications of this compound are expected to grow further, solidifying its importance in both academic research and industrial chemistry.